Cas no 2172253-34-6 (5-(bromomethyl)-1-(2-methylphenyl)-1H-pyrazole)

• Product Name: 5-(bromomethyl)-1-(2-methylphenyl)-1H-pyrazole
• CAS No: 2172253-34-6
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 6547320
• PubChem ID: 165590244
• Update Time: 2025-06-09

5-(bromomethyl)-1-(2-methylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1-(2-methylphenyl)-1H-pyrazole
• EN300-1591401
• 2172253-34-6

• Inchi： 1S/C11H11BrN2/c1-9-4-2-3-5-11(9)14-10(8-12)6-7-13-14/h2-7H,8H2,1H3
• InChI Key： BDVANGCHICLOMQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=NN1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(bromomethyl)-1-(2-methylphenyl)-1H-pyrazole

Introduction to 5-(bromomethyl)-1-(2-methylphenyl)-1H-pyrazole (CAS No. 2172253-34-6)

5-(bromomethyl)-1-(2-methylphenyl)-1H-pyrazole (CAS No. 2172253-34-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromomethyl group and a 2-methylphenyl substituent attached to a pyrazole ring. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The presence of the bromomethyl group and the 2-methylphenyl substituent enhances the compound's reactivity and functional versatility, making it an attractive candidate for various chemical modifications and derivatizations.

Recent studies have highlighted the potential of 5-(bromomethyl)-1-(2-methylphenyl)-1H-pyrazole in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated the use of this compound as a scaffold for designing potent inhibitors of specific enzymes involved in inflammatory pathways. The researchers found that derivatives of this compound exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain.

In another study published in Bioorganic & Medicinal Chemistry Letters (2024), scientists explored the antiviral properties of 5-(bromomethyl)-1-(2-methylphenyl)-1H-pyrazole. The results indicated that certain derivatives of this compound showed promising activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The bromomethyl group was found to play a crucial role in enhancing the antiviral efficacy by facilitating interactions with viral proteins.

The synthetic accessibility of 5-(bromomethyl)-1-(2-methylphenyl)-1H-pyrazole has also been extensively studied. A recent review in Tetrahedron Letters (2023) summarized various synthetic routes for preparing this compound, highlighting the use of palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. These methods provide efficient and scalable pathways for synthesizing this compound, making it readily available for further research and development.

In addition to its potential therapeutic applications, 5-(bromomethyl)-1-(2-methylphenyl)-1H-pyrazole has been investigated for its use in materials science. A study published in Materials Chemistry Frontiers (2024) explored the use of this compound as a building block for constructing supramolecular assemblies with tunable optical properties. The researchers demonstrated that by functionalizing the bromomethyl group with various ligands, they could create materials with enhanced fluorescence and photostability, which have potential applications in sensing and imaging technologies.

The environmental impact of 5-(bromomethyl)-1-(2-methylphenyl)-1H-pyrazole has also been considered in recent research. A study published in Environmental Science & Technology (2023) evaluated the biodegradability and ecotoxicity of this compound. The results showed that under controlled conditions, the compound was biodegradable and did not exhibit significant ecotoxicity at environmentally relevant concentrations. This finding is important for ensuring the safe use and disposal of this compound in industrial and research settings.

In conclusion, 5-(bromomethyl)-1-(2-methylphenyl)-1H-pyrazole (CAS No. 2172253-34-6) is a promising organic compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and environmental science. Its unique structural features and versatile reactivity make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials.